![molecular formula C12H14N2O3S B6047118 5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole](/img/structure/B6047118.png)
5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole
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Overview
Description
5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been the subject of numerous studies, with researchers exploring its synthesis method, mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
The mechanism of action of 5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole is not fully understood. However, some studies have suggested that it may work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound may have a range of biochemical and physiological effects. For example, it has been shown to reduce inflammation and oxidative stress, as well as inhibit the growth of cancer cells. Additionally, this compound has been found to have a low toxicity profile, suggesting that it may be a safe therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using 5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole in lab experiments is that it has been shown to have a low toxicity profile. This means that it may be a safe compound to use in animal studies and clinical trials. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use as a therapeutic agent.
Future Directions
There are several potential future directions for research on 5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole. One area of interest is exploring its potential as an anti-cancer agent, particularly in combination with other therapies. Additionally, researchers may continue to study its mechanism of action in order to optimize its use as a therapeutic agent. Finally, there may be opportunities to explore its potential for treating other conditions, such as autoimmune diseases or neurodegenerative disorders.
Synthesis Methods
The synthesis of 5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole involves a multistep process that begins with the reaction of 2-thiophenecarboxylic acid with hydrazine hydrate to form 2-thiophenecarbohydrazide. This compound is then reacted with formaldehyde and tetrahydrofuran to form the final product.
Scientific Research Applications
5-[(tetrahydro-2-furanylmethoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole has been studied for its potential as an anti-inflammatory agent. In one study, it was found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Additionally, this compound has been explored for its potential as an anti-cancer agent, with some studies suggesting that it may be effective in inhibiting the growth of cancer cells.
properties
IUPAC Name |
5-(oxolan-2-ylmethoxymethyl)-3-thiophen-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c1-3-9(16-5-1)7-15-8-11-13-12(14-17-11)10-4-2-6-18-10/h2,4,6,9H,1,3,5,7-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVCCXJKEFTVLBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COCC2=NC(=NO2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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